Cas no 895480-29-2 (3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 895480-29-2
• MF: C₁₈H₁₆ClN₃O₃S
• MW: 389.855941772461
• CID: 6020115
• PubChem ID: 7254670
• Update Time: 2025-10-23

3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• 3-(4-chlorophenyl)sulfanyl-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• 3-((4-chlorophenyl)thio)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)propanamide
• 895480-29-2
• AKOS024658094
• F2537-1034
• 3-[(4-chlorophenyl)sulfanyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide

• Inchi： 1S/C18H16ClN3O3S/c1-24-14-6-2-12(3-7-14)17-21-22-18(25-17)20-16(23)10-11-26-15-8-4-13(19)5-9-15/h2-9H,10-11H2,1H3,(H,20,22,23)
• InChI Key： KNLIBUSQRYFJTG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)CCSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 389.0600902g/mol
• Monoisotopic Mass: 389.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Additional information on 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Comprehensive Overview of 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 895480-29-2)

The compound 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 895480-29-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,3,4-oxadiazole core with 4-chlorophenyl and 4-methoxyphenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with specific biological targets.

In recent years, the demand for novel compounds like 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide has surged, driven by advancements in drug discovery and sustainable agriculture. The 1,3,4-oxadiazole moiety, in particular, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "oxadiazole derivatives in drug development" and "CAS 895480-29-2 applications" across scientific databases and AI-driven platforms.

The synthesis of CAS No. 895480-29-2 involves multi-step organic reactions, often starting from readily available precursors such as 4-chlorothiophenol and 4-methoxybenzoic acid hydrazide. Optimizing the yield and purity of this compound remains a key focus for chemists, as highlighted by frequent queries like "synthesis of 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide" in academic forums. Green chemistry principles are increasingly being applied to reduce environmental impact during production.

From a pharmacological perspective, the 4-methoxyphenyl group in CAS 895480-29-2 is believed to enhance membrane permeability, a critical factor in drug bioavailability. This aligns with current trends in personalized medicine, where researchers explore "structure-activity relationships of oxadiazole compounds." Computational modeling and AI-assisted drug design have further accelerated the study of this molecule, addressing common search terms such as "molecular docking studies of 1,3,4-oxadiazoles."

Beyond pharmaceuticals, 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide shows potential in material science. Its thermal stability and electronic properties make it a candidate for organic semiconductors, resonating with queries like "oxadiazole-based materials for OLEDs." As industries prioritize sustainable alternatives, this compound’s versatility positions it as a subject of cross-disciplinary research.

Quality control and analytical characterization of CAS No. 895480-29-2 rely heavily on techniques like HPLC, NMR, and mass spectrometry. Laboratories frequently search for "analytical methods for 1,3,4-oxadiazole derivatives" to ensure reproducibility. Regulatory compliance and safety assessments remain paramount, though the compound is not classified under restricted categories, as confirmed by its absence from global controlled substance lists.

In conclusion, 3-(4-chlorophenyl)sulfanyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide represents a convergence of chemistry, biology, and materials science. Its study addresses pressing challenges in healthcare and technology while aligning with eco-friendly innovation—a narrative that dominates contemporary scientific discourse. Future research may unlock further applications, solidifying its role in next-generation solutions.